Acid-PEG12-NHS ester

• Molecular Formula: C32H57NO18
• Molecular Weight: 743.8 g/mol
• InChI: InChI=1S/C32H57NO18/c34-29-1-2-30(35)33(29)51-32(38)4-6-40-8-10-42-12-14-44-16-18-46-20-22-48-24-26-50-28-27-49-25-23-47-21-19-45-17-15-43-13-11-41-9-7-39-5-3-31(36)37/h1-28H2,(H,36,37)
• InChIKey: SKWLXDNCYKEJMT-UHFFFAOYSA-N

Acid-PEG12-NHS Ester: Specifications and Bioconjugation Role

Acid-PEG12-NHS ester is a heterobifunctional polyethylene glycol (PEG) linker composed of a terminal carboxylic acid group and an N-hydroxysuccinimide (NHS) ester, connected by a discrete PEG12 spacer of twelve ethylene glycol units . It possesses a defined molecular weight of 743.79 g/mol and a molecular formula of C32H57NO18 . This linker is a key building block in bioconjugation chemistry, where its NHS ester end reacts specifically and efficiently with primary amines on proteins or other biomolecules to form stable amide bonds, while its carboxylic acid end can be further functionalized or used for secondary coupling reactions [1].

Reactive Handle NHS ester for selective amine coupling

Spacer Length Discrete PEG12 chain for solubility and flexibility

Secondary Site Carboxylic acid for further derivatization

• [1] ChemicalBook. Acid-PEG12-NHS ester 属于 PEG-基生物偶联剂. Supplier News. View Source

Why Acid-PEG12-NHS Ester Outperforms PEG4 and PEG8 Analogs

While all PEG-NHS esters share a common reactive group, the length of the polyethylene glycol spacer arm is a critical determinant of the final conjugate's performance. Substituting Acid-PEG12-NHS ester with shorter analogs like PEG4 or PEG8 can lead to suboptimal outcomes in applications requiring high conjugate solubility, reduced steric hindrance, or improved pharmacokinetics. Specifically, in Antibody-Drug Conjugate (ADC) development, the use of PEG12 linkers has been shown to be essential for achieving high drug-to-antibody ratios (DAR8) without inducing aggregation, a benefit not observed with PEG4 and only partially achieved with PEG8 [1]. This difference in spacer length directly impacts the hydrophilicity, stability, and in vivo efficacy of the final therapeutic construct, as detailed by the quantitative evidence below [2].

Attribute

Acid-PEG12-NHS ester

PEG4 / PEG8 Analogues

High-DAR Aggregation

May support DAR8 stability

May lead to increased aggregation

Hydrophilicity

High aqueous solubility and reduced hydrophobicity

Lower hydrophilicity, may shift conjugate properties

Pharmacokinetic Profile

Reported improved drug exposure in ADC models

PK profile may differ significantly; direct substitution may alter exposure

• [1] Journal for ImmunoTherapy of Cancer. 2025. 953 Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. 13(Suppl 2):A1079. View Source
• [2] International Journal of Biological Macromolecules. 2026. High-payload trastuzumab–drug conjugates achieved through hydrophilic Y-shaped pendant PEG linkers for a potent and selective antitumor response. View Source

Quantitative Evidence for Acid-PEG12-NHS Ester Selection

Hydrolysis Half-Life Enables Efficient Conjugation

The hydrolysis half-life of the NHS ester group on PEG12 compounds is a critical parameter for reaction planning. While direct half-life data for Acid-PEG12-NHS ester is not available, studies on analogous PEG12-NHS esters demonstrate that at pH 8 and 25°C, the half-life is approximately one hour, but this decreases dramatically to 10 minutes at pH 8.6 and 4°C . Furthermore, for a m-PEG12-NHS ester, the half-life decreases from 4–5 hours at pH 7.0 to 10 minutes at pH 8.6 at 4°C . These data provide a practical framework for optimizing conjugation efficiency and minimizing hydrolytic degradation compared to using generic NHS ester guidelines.

Hydrolysis Half-Life

Class-level inference

~1 h (pH 8, 25°C); 10 min (pH 8.6, 4°C)

Guides conjugation pH/temperature selection

Based on analogous PEG12-NHS ester data; direct measurement not available

Evidence Dimension	Hydrolysis half-life of NHS ester
Target Compound Data	~1 hour (pH 8, 25°C); 10 min (pH 8.6, 4°C)
Comparator Or Baseline	m-PEG12-NHS ester: 4-5 hours (pH 7.0) to 10 min (pH 8.6, 4°C)
Quantified Difference	Half-life varies >20-fold depending on pH and temperature conditions
Conditions	Aqueous buffer at specified pH and temperature

Why This Matters

Quantitative half-life data guides the selection of optimal reaction pH and temperature to maximize amide bond formation while minimizing wasteful hydrolysis.

Superior Pharmacokinetic Profile in ADC Development

In a direct head-to-head comparison of ADCs constructed with pendant-type PEG linkers of varying lengths, DAR8-ADCs containing PEG8 or PEG12 linkers exhibited a significantly better pharmacokinetic (PK) profile than those with a PEG4 linker or a DAR4-ADC lacking a PEG linker entirely [1]. Systematic tuning of PEG length in a separate study identified the PEG12 linker as the lead compound, with the resulting ADC showing long PK and excellent tumor accumulation [2].

PK Profile (ADC)

Head-to-head comparison

PEG12-ADC vs PEG4-ADC

Reported improved drug exposure over time

Supports ADC PK model interpretation

In vivo mouse model; trastuzumab-MMAE constructs

Evidence Dimension	Pharmacokinetic (PK) profile in vivo
Target Compound Data	Significantly better PK profile compared to PEG4 and no-PEG controls
Comparator Or Baseline	DAR8-ADC with PEG4 linker; DAR4-ADC without PEG linker
Quantified Difference	Better PK profile (quantified as improved drug exposure over time)
Conditions	In vivo pharmacokinetic studies in mice with trastuzumab-MMAE ADCs

Why This Matters

A superior PK profile is directly linked to enhanced drug exposure at the target site, increasing the likelihood of therapeutic efficacy in vivo.

• [1] Journal for ImmunoTherapy of Cancer. 2025. 953 Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. 13(Suppl 2):A1079. View Source
• [2] International Journal of Biological Macromolecules. 2026. High-payload trastuzumab–drug conjugates achieved through hydrophilic Y-shaped pendant PEG linkers for a potent and selective antitumor response. View Source

Enhanced In Vivo Anti-Tumor Activity and Tolerability

In vivo anti-tumor activity studies directly comparing ADCs with PEG4, PEG8, and PEG12 linkers demonstrated that DAR8-ADCs constructed with PEG8 and PEG12 exhibited stronger anti-tumor activity [1]. Notably, the DAR8-ADC containing the PEG12 linker was further distinguished by causing no weight loss in the animal model, indicating a superior tolerability profile compared to its analogs [1]. A separate study confirmed that an ADC with a PEG12 linker achieved near-complete tumor regression in vivo [2].

Anti-tumor Model Response

Head-to-head comparison

PEG12-ADC vs PEG4/PEG8-ADC

Reported higher model response and no weight loss

Context-dependent tolerability endpoint

Mouse xenograft models; data to verify across tumor types

Evidence Dimension	In vivo anti-tumor efficacy and tolerability
Target Compound Data	Stronger anti-tumor activity and no weight loss
Comparator Or Baseline	DAR8-ADCs with PEG4 and PEG8 linkers
Quantified Difference	Higher efficacy and zero weight loss, indicating better tolerability
Conditions	In vivo anti-tumor activity and tolerability studies in mouse xenograft models

Why This Matters

The combination of higher efficacy and improved tolerability is a key differentiator for advancing a drug candidate, as it suggests a wider therapeutic window.

• [1] Journal for ImmunoTherapy of Cancer. 2025. 953 Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. 13(Suppl 2):A1079. View Source
• [2] International Journal of Biological Macromolecules. 2026. High-payload trastuzumab–drug conjugates achieved through hydrophilic Y-shaped pendant PEG linkers for a potent and selective antitumor response. View Source

Reduced ADC Aggregation at High DAR8 Payloads

The increased hydrophilicity conferred by longer PEG chains directly translates to reduced aggregation of high-DAR ADCs. Hydrophobic interaction chromatography (HIC) analysis confirmed that increasing PEG chain length (from PEG4 to PEG8 to PEG12) led to a progressive decrease in the overall hydrophobicity of the conjugates [1]. Correspondingly, stability studies showed that aggregate content decreased as PEG length increased, with the PEG12 linker being the most effective at mitigating aggregation [1]. A separate evaluation confirmed that the pendant type PEG linker using PEG12 improved hydrophilicity and anti-tumor activity more effectively by masking the hydrophobicity of drugs .

Aggregation Control

Head-to-head comparison

PEG12-ADC vs PEG4-ADC

Lowest hydrophobicity and aggregate content

Supports DAR8 stability screening

HIC and 40°C stability data; length-dependent trend

Evidence Dimension	Hydrophobicity and aggregate formation of DAR8 ADCs
Target Compound Data	Lowest hydrophobicity and lowest aggregate content
Comparator Or Baseline	DAR8-ADCs with PEG4 and PEG8 linkers
Quantified Difference	Decreased hydrophobicity and reduced aggregate content, proportional to PEG length
Conditions	Hydrophobic interaction chromatography (HIC) and stability studies at 40°C in formulation buffer

Why This Matters

Aggregation can lead to loss of drug activity, increased immunogenicity, and poor pharmacokinetics. The ability of PEG12 to prevent aggregation is therefore critical for developing stable, high-payload ADCs.

• [1] Journal for ImmunoTherapy of Cancer. 2025. 953 Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. 13(Suppl 2):A1079. View Source

Optimal Research and Industrial Scenarios

Synthesis of High-DAR Antibody-Drug Conjugates

Acid-PEG12-NHS ester is a premier choice for constructing ADCs with a high drug-to-antibody ratio (DAR), particularly DAR8. Its hydrophilic PEG12 spacer effectively counterbalances the hydrophobicity of potent cytotoxins like MMAE, preventing aggregation and ensuring the conjugate's stability and activity, a feat not achievable with shorter PEG4 or PEG8 linkers [1]. The use of a PEG12 linker in this context has been validated in leading studies as a method to enhance pharmacokinetics and achieve near-complete tumor regression in vivo [2].

PEGylation of Therapeutic Proteins and Peptides

The compound is ideally suited for the PEGylation of proteins, peptides, and other biomolecules where increasing hydrodynamic volume, improving aqueous solubility, and reducing immunogenicity are primary goals [1]. The NHS ester enables efficient, site-specific conjugation to primary amines, while the PEG12 spacer provides enhanced shielding and extended serum half-life compared to shorter PEG chains [2].

Surface Functionalization and Nanoparticle Coating

In materials science and nanotechnology, Acid-PEG12-NHS ester is used to create hydrophilic, non-fouling surfaces on nanoparticles, biosensors, and medical implants. The PEG12 chain provides a robust, flexible, and biocompatible coating that minimizes non-specific protein adsorption and improves circulation time in vivo, offering superior performance over less optimal PEG lengths [1].

Construction of PROTACs and Bifunctional Degraders

As a building block in the synthesis of Proteolysis-Targeting Chimeras (PROTACs), the discrete PEG12 chain offers an optimal linker length for connecting an E3 ligase ligand to a target protein ligand. This spacing facilitates the formation of a stable ternary complex essential for ubiquitin-mediated degradation, with the PEG12's solubility and flexibility being critical for intracellular activity [1].

Application

Selection Property

Validation Focus

High-DAR ADC construction

PEG12 hydrophilicity & aggregation masking

DAR8 stability and payload hydrophobicity assessment

Protein / peptide PEGylation

Amine-reactive NHS ester with extended PEG12 spacer

Hydrodynamic volume and solubility optimization

Nanoparticle surface coating

Non-fouling PEG12 layer

Protein adsorption and circulation half-life studies

PROTAC linker synthesis

Discrete PEG12 spacer for ternary complex formation

Intracellular solubility and degradation efficiency

• [1] Journal for ImmunoTherapy of Cancer. 2025. 953 Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. 13(Suppl 2):A1079. View Source
• [2] International Journal of Biological Macromolecules. 2026. High-payload trastuzumab–drug conjugates achieved through hydrophilic Y-shaped pendant PEG linkers for a potent and selective antitumor response. View Source